Cas no 387350-79-0 (Benzenesulfonamide,N-cyclopropyl-N-4-piperidinyl-3-(trifluoromethyl)-)

Benzenesulfonamide, N-cyclopropyl-N-4-piperidinyl-3-(trifluoromethyl)-, is a specialized sulfonamide derivative featuring a cyclopropyl-piperidinyl substitution pattern and a trifluoromethyl group at the 3-position of the benzene ring. This structural configuration imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The trifluoromethyl group contributes to improved binding affinity and selectivity in target interactions, while the cyclopropyl and piperidinyl moieties offer steric and electronic modulation. Its well-defined synthesis and high purity make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

Benzenesulfonamide,N-cyclopropyl-N-4-piperidinyl-3-(trifluoromethyl)- structure

387350-79-0 structure

Product Name:Benzenesulfonamide,N-cyclopropyl-N-4-piperidinyl-3-(trifluoromethyl)-

CAS No:387350-79-0

MF:C₁₅H₁₉F₃N₂O₂S

MW:348.383773088455

MDL:MFCD01568000

CID:298726

PubChem ID:2773944

Update Time:2025-05-27

Benzenesulfonamide,N-cyclopropyl-N-4-piperidinyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide,N-cyclopropyl-N-4-piperidinyl-3-(trifluoromethyl)-
- N-Cyclopropyl-N-(4-piperidinyl)-3-(trifluoromethyl)benzenesulfonamide
- N-Cyclopropyl-N-(piperidin-4-yl)-3-(trifluoromethyl)benzenesulphonamide
- AC1MCNP4
- AC1Q4ISX
- N-cyclopropyl-N-(piperidin-4-yl)-3-(trifluoromethyl)benzenesulfonamide
- N-cyclopropyl-N-piperidin-4-yl-3-trifluoromethyl-benzenesulfonamide
- Peakdale1_001258
- SureCN3485825
- 387350-79-0
- Z1741960470
- SR-01000387773
- HMS521J04
- A824256
- MFCD01568000
- N-cyclopropyl-N-piperidin-4-yl-3-(trifluoromethyl)benzenesulfonamide
- N-cyclopropyl-N-piperidin-4-yl-3-trifluoromethyl-benzene sulfonamide
- SCHEMBL3485825
- SR-01000387773-1
- N-cyclopropyl-N-(piperidin-4-yl)-3-(trifluoromethyl)benzene-1-sulfonamide
- PS-7000
- DTXSID30378789
- AKOS015840782
- N-cyclopropyl-N-(piperidin-4-yl)-3-trifluoromethylbenzenesulfonamide
- N-cyclopropyl-N-piperidin-4-yl-3-trifluoromethylbenzenesulfonamide
- MDL： MFCD01568000
- Inchi： 1S/C15H19F3N2O2S/c16-15(17,18)11-2-1-3-14(10-11)23(21,22)20(12-4-5-12)13-6-8-19-9-7-13/h1-3,10,12-13,19H,4-9H2
- InChI Key： NQBHDSLGAKITFX-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(N(C1CCNCC1)C1CC1)(=O)=O

Computed Properties

Exact Mass: 348.11207
Monoisotopic Mass: 348.112
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 508
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.8Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.6

Experimental Properties

Density: 1.39
Melting Point: >195°C
Boiling Point: 437.9°Cat760mmHg
Flash Point: 218.6°C
Refractive Index: 1.561
PSA: 49.41

Benzenesulfonamide,N-cyclopropyl-N-4-piperidinyl-3-(trifluoromethyl)- Security Information

Hazardous Material Identification：

Benzenesulfonamide,N-cyclopropyl-N-4-piperidinyl-3-(trifluoromethyl)- Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	006958-1g	N-Cyclopropyl-N-(4-piperidinyl)-3-(trifluoromethyl)benzenesulfonamide	387350-79-0		1g	1283CNY	2021-05-07
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Chemenu	CM519435-1g	N-Cyclopropyl-N-(piperidin-4-yl)-3-(trifluoromethyl)benzenesulfonamide	387350-79-0	95%	1g	$61	2022-09-01
Chemenu	CM519435-5g	N-Cyclopropyl-N-(piperidin-4-yl)-3-(trifluoromethyl)benzenesulfonamide	387350-79-0	95%	5g	$251	2022-09-01
Apollo Scientific	PC9239-1g	N-Cyclopropyl-N-(piperidin-4-yl)-3-(trifluoromethyl)benzenesulphonamide	387350-79-0	95+%	1g	£120.00	2025-02-22
abcr	AB170005-1 g	N-Cyclopropyl-N-piperidin-4-yl-3-(trifluoromethyl)benzenesulfonamide; .	387350-79-0		1g	€120.10	2023-05-07